Cas no 835620-08-1 (1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-)

1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- structure
835620-08-1 structure
Product name:1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-
CAS No:835620-08-1
MF:C20H21NO5S
MW:387.44944
CID:1808804
PubChem ID:18449967

1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-
    • 3-[1-(4-ethyl-benzenesulfonyl)-5-methoxy-1H-indol-3-yl]-propionic acid
    • 835620-08-1
    • DB-365825
    • SCHEMBL3033210
    • Inchi: InChI=1S/C20H21NO5S/c1-3-14-4-8-17(9-5-14)27(24,25)21-13-15(6-11-20(22)23)18-12-16(26-2)7-10-19(18)21/h4-5,7-10,12-13H,3,6,11H2,1-2H3,(H,22,23)
    • InChI Key: JXSJRRPXYNWUDD-UHFFFAOYSA-N
    • SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2C=CC(=C3)OC)CCC(=O)O

Computed Properties

  • Exact Mass: 387.11404394g/mol
  • Monoisotopic Mass: 387.11404394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94Ų
  • XLogP3: 3.8

1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- Related Literature

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